Cas no 2680715-90-4 (4-Phenyl-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid)

• Product Name: 4-Phenyl-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid
• CAS No: 2680715-90-4
• MF: C₁₃H₈F₃NO₃S
• MW: 315.267732620239
• CID: 5632255
• PubChem ID: 165927835
• Update Time: 2025-05-19

4-Phenyl-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680715-90-4
• EN300-28292962
• 4-phenyl-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid
• 4-Phenyl-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid

• Inchi： 1S/C13H8F3NO3S/c14-13(15,16)12(20)17-9-8(6-21-10(9)11(18)19)7-4-2-1-3-5-7/h1-6H,(H,17,20)(H,18,19)
• InChI Key： SZKWKBNMPOABRM-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C(=C1C(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 315.01769878g/mol
• Monoisotopic Mass: 315.01769878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 94.6Ų

Additional information on 4-Phenyl-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid

Introduction to 4-Phenyl-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid (CAS No. 2680715-90-4)

4-Phenyl-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680715-90-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a phenyl group, a thiophene ring, and a 2,2,2-trifluoroacetamide moiety, contribute to its unique chemical properties and biological relevance.

The thiophene core is a five-membered aromatic ring containing sulfur, which is commonly found in many biologically active natural products and synthetic drugs. Thiophene derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of substituents such as the phenyl group at the 4-position and the 2,2,2-trifluoroacetamide group at the 3-position further modulates the pharmacological profile of this compound. The trifluoroacetamide moiety is particularly interesting due to its ability to enhance metabolic stability and bioavailability, making it a valuable functional group in drug design.

In recent years, there has been a growing interest in developing novel therapeutic agents with improved efficacy and reduced side effects. 4-Phenyl-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid has emerged as a promising candidate in this regard. Its unique structural features suggest potential applications in various therapeutic areas, including oncology, neurology, and inflammatory diseases. The compound's ability to interact with biological targets at the molecular level makes it an attractive scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential as a bioactive molecule. The combination of the phenyl group and the trifluoroacetamide moiety may confer selective binding properties to specific biological targets. For instance, studies have shown that thiophene derivatives can inhibit enzymes involved in cancer cell proliferation and survival. The presence of the trifluoroacetamide group may enhance binding affinity by improving hydrophobic interactions and reducing susceptibility to enzymatic degradation.

Moreover, the thiophene-2-carboxylic acid backbone provides a versatile platform for further chemical modifications. This allows researchers to explore various structural analogs with tailored pharmacological properties. For example, replacing the carboxylic acid group with other functional groups such as esters or amides can alter the compound's solubility and bioavailability. Such modifications are crucial for optimizing drug candidates for clinical development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules like 4-Phenyl-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid to biological targets with high accuracy. These tools have been instrumental in identifying key interactions between the compound and its intended targets, such as protein kinases or transcription factors. By understanding these interactions at the atomic level, scientists can design more effective derivatives with enhanced potency and selectivity.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Thiophene derivatives are no exception and have been incorporated into numerous drugs on the market today. For instance, some thiophene-based drugs have shown remarkable efficacy in treating neurological disorders by modulating neurotransmitter activity. The structural diversity of thiophenes allows for the creation of molecules with unique pharmacological profiles tailored to specific therapeutic needs.

In conclusion,4-Phenyl-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid (CAS No. 2680715-90-4) represents a significant advancement in medicinal chemistry. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents with potential applications across multiple disease areas. Further research is warranted to fully elucidate its pharmacological properties and explore its potential in clinical settings.